Cas no 205526-61-0 ((2S)-2-methylpiperidine hydrochloride)

(2S)-2-methylpiperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Methylpiperidine hydrochloride
- (2S)-2-methylpiperidine,hydrochloride
- (S)-2-Methyl-piperidine HCl
- (S)-2-Methyl-piperidine x HCl
- BILCQNXKQKRGAO-RGMNGODLSA-N
- (2S)-2-methylpiperidine hydrochloride
- (S)-2-Methyl-piperidine hydrochloride
- (S);-2-Methylpiperidine hydrochloride
- AX8224893
- (S)-2-Methylpiperidine hydrochloride, AldrichCPR
- (2S)-2-Methylpiperidine--hydrogen chloride (1/1)
- A913148
- DB-328093
- EN300-7589353
- DTXSID00855951
- SCHEMBL17711955
- AKOS016012938
- (S)-2-Methylpiperidine HCl
- LS-1003
- C73894
- (2S)-2-methylpiperidine;hydrochloride
- (S)-2-Methylpiperidinehydrochloride
- 205526-61-0
- Piperidine, 2-methyl-, hydrochloride (1:1), (2S)-
- CS-0044046
-
- MDL: MFCD26125912
- Inchi: 1S/C6H13N.ClH/c1-6-4-2-3-5-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
- InChI Key: BILCQNXKQKRGAO-RGMNGODLSA-N
- SMILES: Cl[H].N1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]1([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 135.0814771g/mol
- Monoisotopic Mass: 135.0814771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 52.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
(2S)-2-methylpiperidine hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Inert atmosphere,Room Temperature
(2S)-2-methylpiperidine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | LS-1003-5MG |
(S)-2-Methylpiperidine hydrochloride |
205526-61-0 | >97% | 5mg |
£46.00 | 2023-09-07 | |
abcr | AB369437-5 g |
(S)-2-Methyl-piperidine hydrochloride, 98%; . |
205526-61-0 | 98% | 5 g |
€338.90 | 2023-07-19 | |
abcr | AB369437-1g |
(S)-2-Methyl-piperidine hydrochloride, 98%; . |
205526-61-0 | 98% | 1g |
€135.80 | 2025-02-18 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S19250-5g |
(S)-2-Methylpiperidine hydrochloride |
205526-61-0 | 95% | 5g |
¥7016.0 | 2023-07-10 | |
Apollo Scientific | OR321379-1g |
(S)-2-Methylpiperidine hydrochloride |
205526-61-0 | 98% | 1g |
£103.00 | 2025-02-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN945-250mg |
(2S)-2-methylpiperidine hydrochloride |
205526-61-0 | 95+% | 250mg |
1588CNY | 2021-05-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN945-50mg |
(2S)-2-methylpiperidine hydrochloride |
205526-61-0 | 95+% | 50mg |
254.0CNY | 2021-07-10 | |
Alichem | A129007736-1g |
(S)-2-Methylpiperidine hydrochloride |
205526-61-0 | 95% | 1g |
$373.38 | 2023-09-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S19250-250mg |
(S)-2-Methylpiperidine hydrochloride |
205526-61-0 | 95% | 250mg |
¥216.0 | 2023-07-10 | |
Apollo Scientific | OR321379-5g |
(S)-2-Methylpiperidine hydrochloride |
205526-61-0 | 98% | 5g |
£360.00 | 2025-02-20 |
(2S)-2-methylpiperidine hydrochloride Related Literature
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1. Asymmetric synthesis and applications of β-amino Weinreb amides: asymmetric synthesis of (S)-coniineAnthony J. Burke,Stephen G. Davies,A. Christopher Garner,Tom D. McCarthy,Paul M. Roberts,Andrew D. Smith,Humberto Rodriguez-Solla,Richard J. Vickers Org. Biomol. Chem. 2004 2 1387
Additional information on (2S)-2-methylpiperidine hydrochloride
(2S)-2-Methylpiperidine Hydrochloride: A Comprehensive Overview
(2S)-2-Methylpiperidine Hydrochloride, also known by its CAS No. 205526-61-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and synthesis. The molecule's structure, featuring a six-membered ring with one nitrogen atom and a methyl group at the 2-position, contributes to its unique chemical properties and reactivity.
The synthesis of (2S)-2-Methylpiperidine Hydrochloride typically involves multi-step processes, often starting from simple precursors like aldehydes or ketones. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it a valuable intermediate in the development of chiral drugs. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.
One of the most promising applications of (2S)-Methylpiperidine Hydrochloride lies in its role as a building block for complex molecules with bioactive properties. For instance, studies have shown that derivatives of this compound exhibit potent activity against various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The chiral center at the 2-position plays a critical role in determining the compound's pharmacokinetic properties, making it an attractive candidate for drug development.
Recent research has also highlighted the potential of (2S)-Methylpiperidine Hydrochloride in materials science. By incorporating this compound into polymer networks, scientists have developed novel materials with improved mechanical properties and thermal stability. These materials find applications in advanced composites, electronic devices, and biomedical devices, showcasing the versatility of this compound beyond traditional pharmaceutical uses.
In terms of physical and chemical properties, (2S)-Methylpiperidine Hydrochloride exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride salt form ensures good solubility in aqueous solutions, making it suitable for various laboratory and industrial applications. The compound's stability under standard storage conditions further enhances its utility in research and development settings.
The growing interest in (2S)-Methylpiperidine Hydrochloride has led to numerous collaborative efforts between academic institutions and pharmaceutical companies. These partnerships aim to explore new synthetic routes, evaluate biological activities, and assess the safety profile of this compound for potential therapeutic use. With ongoing research uncovering new insights into its structure-function relationships, (2S)-Methylpiperidine Hydrochloride is poised to play an increasingly important role in advancing modern medicine.
In conclusion, (2S)-Methylpiperidine Hydrochloride, CAS No. 205526-61-0, stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As researchers continue to unlock its full potential through innovative studies and collaborations, this compound is expected to contribute significantly to future advancements in drug discovery and material science.
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